Cas no 1807219-44-8 (Methyl 4-aminomethyl-3-cyano-2-methylbenzoate)

• Product Name: Methyl 4-aminomethyl-3-cyano-2-methylbenzoate
• CAS No: 1807219-44-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4954933
• Update Time: 2025-10-31

Methyl 4-aminomethyl-3-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-3-cyano-2-methylbenzoate

• Inchi： 1S/C11H12N2O2/c1-7-9(11(14)15-2)4-3-8(5-12)10(7)6-13/h3-4H,5,12H2,1-2H3
• InChI Key： XSRJGQXYQTYASW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(CN)C(C#N)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 0.7
• Topological Polar Surface Area: 76.1

Additional information on Methyl 4-aminomethyl-3-cyano-2-methylbenzoate

Comprehensive Overview of Methyl 4-aminomethyl-3-cyano-2-methylbenzoate (CAS No. 1807219-44-8)

Methyl 4-aminomethyl-3-cyano-2-methylbenzoate (CAS No. 1807219-44-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring an aminomethyl group and a cyano substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular framework, combining a benzoate core with functionalized side chains, enables diverse applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's CAS number 1807219-44-8 serves as a critical identifier in regulatory documentation and scientific literature. Recent studies highlight its role in optimizing drug solubility and bioavailability, addressing a key challenge in modern pharmaceutical formulation. The presence of both electron-withdrawing (cyano) and electron-donating (aminomethyl) groups creates interesting electronic effects that influence its reactivity patterns. This duality makes it valuable for structure-activity relationship (SAR) studies, where subtle molecular modifications can dramatically alter biological activity.

In the context of green chemistry trends, Methyl 4-aminomethyl-3-cyano-2-methylbenzoate has been investigated for its potential in atom-economical synthesis routes. The compound's stability under various pH conditions makes it suitable for continuous flow chemistry applications, a growing area of interest for industrial-scale production. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity and confirm structural integrity, ensuring compliance with stringent quality standards required in GMP manufacturing environments.

The methyl benzoate moiety in this compound provides excellent substrate compatibility with enzymatic transformations, aligning with the pharmaceutical industry's shift toward biocatalysis. Recent patent analyses reveal its incorporation in prodrug designs, particularly for enhancing blood-brain barrier penetration—a hot topic in central nervous system (CNS) drug development. Its cyano group offers additional synthetic handles for click chemistry applications, meeting the demand for modular compound libraries in high-throughput screening platforms.

From a supply chain perspective, CAS 1807219-44-8 has seen steady demand from contract research organizations specializing in custom synthesis. The compound's shelf stability and compatibility with common cryogenic storage conditions make it logistically favorable for global distribution. Quality control protocols typically include rigorous testing for residual solvents and heavy metals, reflecting the compound's application in preclinical research where impurity profiles are critical.

Emerging research explores the compound's potential in photopharmacology, where its aromatic system shows interesting light-responsive characteristics. This aligns with current interests in precision medicine approaches that seek spatial and temporal control of drug activity. The 2-methyl substitution on the benzene ring provides steric hindrance that can be leveraged to control molecular recognition events, a principle increasingly important in targeted drug delivery systems.

Thermodynamic studies of Methyl 4-aminomethyl-3-cyano-2-methylbenzoate reveal favorable crystallization properties, making it amenable to quality by design (QbD) approaches in formulation development. Its melting point and solubility parameters have been carefully documented to facilitate computational chemistry modeling, supporting the growing field of in silico drug design. The compound's logP value suggests balanced lipophilicity, addressing the industry's ongoing challenge of optimizing drug-like properties in lead compounds.

In academic research, this chemical entity frequently appears in studies investigating molecular diversity-oriented synthesis. Its robust stability under microwave-assisted reactions has made it valuable for accelerating discovery timelines. The 4-aminomethyl functionality particularly enables diverse derivatization pathways through amidation or reductive amination, supporting the construction of complex molecular architectures relevant to fragment-based drug discovery.

Environmental fate studies indicate that Methyl 4-aminomethyl-3-cyano-2-methylbenzoate undergoes predictable degradation pathways, an important consideration for sustainable chemistry initiatives. Regulatory databases track its ecotoxicological profile, with current data supporting its classification as having low environmental persistence. This information is crucial for green solvent selection during process development, reflecting the chemical industry's emphasis on environmental health and safety (EHS) compliance.

The compound's spectroscopic fingerprints have been thoroughly characterized, with detailed infrared (IR) and Raman spectra available in analytical databases. This supports its identification in complex matrices, a capability increasingly important for quality control laboratories implementing process analytical technology (PAT). The crystalline form exhibits favorable powder flow properties, a physical characteristic that gains importance during pharmaceutical formulation scale-up activities.